Cas no 727717-70-6 (2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide
• CAS No: 727717-70-6
• MF: C₁₁H₁₆FNO₂S
• MW: 245.313645362854
• CID: 5228882
• PubChem ID: 2487329
• Update Time: 2026-03-07

2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-fluoro-N-(3-methylbutyl)-

• Inchi： 1S/C11H16FNO2S/c1-9(2)7-8-13-16(14,15)11-6-4-3-5-10(11)12/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： AYQHLLVKNMSZFZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C)C)(=O)=O)=CC=CC=C1F

Additional information on 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide

Introduction to 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide (CAS No. 727717-70-6)

2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 727717-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The presence of a fluoro substituent and a bulky 3-methylbutyl group in its molecular structure imparts unique physicochemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide consists of a benzene ring substituted with a fluorine atom at the 2-position and a sulfonamide functional group (-SO₂NH-) linked to a 3-methylbutyl chain. This configuration not only enhances the lipophilicity of the compound but also influences its interactions with biological targets. The fluoro group, in particular, is known to modulate metabolic stability, binding affinity, and pharmacokinetic profiles, which are critical factors in drug design.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine into the sulfonamide core can significantly alter its pharmacological properties, leading to enhanced efficacy and reduced toxicity. The 3-methylbutyl side chain further contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug discovery.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated sulfonamides in developing novel therapeutic agents. For instance, studies have demonstrated that fluorine substitution can improve the binding affinity of sulfonamides to enzymes and receptors, thereby increasing their therapeutic potency. Additionally, the fluoro group can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

The synthesis of 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide involves multi-step organic reactions, including nucleophilic aromatic substitution (SNAr) for introducing the fluoro group and Friedel-Crafts alkylation for adding the 3-methylbutyl chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches are crucial for producing pharmaceutical intermediates with minimal impurities, ensuring their suitability for further pharmacological evaluation.

Pharmacokinetic studies have shown that 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The combination of lipophilicity provided by the 3-methylbutyl group and metabolic stability conferred by the fluoro substituent makes it an ideal candidate for oral administration. Furthermore, preclinical studies suggest that this compound may exhibit lower systemic toxicity compared to non-fluorinated analogs, making it a promising candidate for further development.

In conclusion, 2-fluoro-N-(3-methylbutyl)benzene-1-sulfonamide (CAS No. 727717-70-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Ongoing research in this area continues to uncover new applications for this compound, reinforcing its potential as a lead molecule in drug discovery programs. As synthetic methodologies improve and our understanding of fluorinated sulfonamides deepens, compounds like this are expected to play a pivotal role in developing next-generation therapeutics.